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Compound of Interest

Compound Name: Thiazinamium chloride

Cat. No.: B1663478 Get Quote

Core Chemical Properties and Synthesis
Thiazinamium chloride, a quaternary ammonium derivative of promethazine, belongs to the

phenothiazine class of compounds.[1][2] Its chemical structure confers specific

pharmacological properties, including poor systemic absorption, which makes it a candidate for

localized applications.[2]

Table 1: Chemical and Physical Properties of Thiazinamium Chloride

Property Value Reference

IUPAC Name
trimethyl(1-phenothiazin-10-

ylpropan-2-yl)azanium;chloride
[1]

Molecular Formula C₁₈H₂₃ClN₂S [1][3][4]

Molecular Weight 334.9 g/mol [1][4]

CAS Number 4320-13-2 [1][4]

Appearance Solid [4]

Melting Point 267 °C [4]

Solubility Soluble in DMSO [4]
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The most common route for synthesizing thiazinamium chloride is through the methylation of

promethazine.[1][2] This reaction involves the quaternization of the tertiary amine in the

promethazine side chain using an alkylating agent like methyl chloride.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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